Cas no 2171972-08-8 (benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate)

Benzyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate is a versatile sulfonyl chloride derivative used as an intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds. Its key advantages include the presence of both a reactive chlorosulfonyl group and a protected pyrrolidine moiety, enabling selective functionalization for complex molecule construction. The benzyloxycarbonyl (Cbz) protecting group enhances stability during synthetic manipulations while allowing straightforward deprotection when needed. This compound is valuable in medicinal chemistry for introducing sulfonamide linkages or modifying heterocyclic frameworks. Its well-defined reactivity profile makes it suitable for controlled stepwise synthesis in drug discovery and development processes.
benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate structure
2171972-08-8 structure
Product Name:benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate
CAS No:2171972-08-8
MF:C15H20ClNO4S
MW:345.841602325439
CID:6232307
PubChem ID:165527704
Update Time:2025-10-31

benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate
    • EN300-1440385
    • benzyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate
    • 2171972-08-8
    • Inchi: 1S/C15H20ClNO4S/c16-22(19,20)11-5-9-14-8-4-10-17(14)15(18)21-12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2
    • InChI Key: FZJFVTFCRHPGAV-UHFFFAOYSA-N
    • SMILES: ClS(CCCC1CCCN1C(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 345.0801570g/mol
  • Monoisotopic Mass: 345.0801570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 72.1Ų

benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate Pricemore >>

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Additional information on benzyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate

Comprehensive Overview of Benzyl 2-[3-(Chlorosulfonyl)Propyl]Pyrrolidine-1-Carboxylate (CAS No. 2171972-08-8)

Benzyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate (CAS No. 2171972-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely explored for their versatility in drug discovery and material science. The presence of both chlorosulfonyl and benzyl carboxylate functional groups makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity intermediates like benzyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate has surged, driven by advancements in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic approach that degrades disease-causing proteins. This aligns with the growing trend of precision medicine, where tailored molecular tools are essential for developing next-generation treatments.

The compound’s CAS No. 2171972-08-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in organic synthesis and medicinal chemistry. Its pyrrolidine core is a common motif in bioactive molecules, contributing to improved pharmacokinetic properties such as enhanced solubility and membrane permeability. Additionally, the chlorosulfonyl group offers reactivity for further modifications, making it a versatile building block for peptide coupling or polymer functionalization.

From an industrial perspective, benzyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize hazardous byproducts, chemists are exploring eco-friendly routes to synthesize such intermediates. This resonates with the broader scientific community’s focus on environmentally benign processes, a topic frequently queried in search engines alongside terms like “safe chemical synthesis” and “low-waste methodologies.”

Another area of interest is the compound’s potential in material science, particularly for designing functional polymers or surface modifiers. The benzyl carboxylate moiety can act as a protective group or a linker, enabling controlled release mechanisms in smart materials. This application is highly relevant to industries focused on nanotechnology and advanced coatings, where precise molecular control is critical.

In summary, benzyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate (CAS No. 2171972-08-8) represents a multifaceted compound with broad utility in pharmaceutical research, organic synthesis, and material innovation. Its structural features align with contemporary scientific priorities, including sustainability, drug development, and nanoscale engineering, making it a subject of ongoing exploration and optimization.

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